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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific, experimentally-derived quantitative spectroscopic data for Axitinib
Impurity C is not publicly available. The data presented in this guide is hypothesized based on
the known chemical structure of the impurity and established principles of NMR and MS
spectroscopy for its constituent functional groups.

Axitinib Impurity C, identified as 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is a known
process-related impurity and potential degradation product of the tyrosine kinase inhibitor,
Axitinib.[1][2][3] Its effective identification and characterization are crucial for ensuring the
quality, safety, and efficacy of the active pharmaceutical ingredient (API). This guide provides a
detailed overview of its expected spectroscopic data and the methodologies for its analysis.

Chemical Structure and Properties

e IUPAC Name: 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide[1][2][4]
e CAS Number: 1959572-97-4[1][2][4]

e Molecular Formula: C1sH13N302S[4]
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e Molecular Weight: 299.35 g/mol [4]

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data for Axitinib Impurity C. These predictions are based on the analysis
of its structural components: an indazole ring, an N-methylbenzamide moiety, and a sulfoxide

linker.

Table 1: Predicted *H NMR Spectroscopic Data (500 MHz, DMSO-ds)

Chemical Shift ()

Multiplicity Number of Protons  Assignment
ppm
~13.1 brs 1H Indazole N-H
~8.1 s 1H Indazole H-3
~7.8-7.9 m 2H Aromatic H
~7.5-7.6 m 3H Aromatic H
~7.3-74 m 2H Aromatic H
~2.8 d 3H N-CHs

Table 2: Predicted 13C NMR Spectroscopic Data (125 MHz, DMSO-de)
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Chemical Shift (8) ppm Assighment
~168 C=0 (amide)
~140-150 Aromatic C
~135 Aromatic C
~130-133 Aromatic C
~120-128 Aromatic C
~110-115 Aromatic C
~26 N-CHs

Table 3: Predicted Mass Spectrometry Data

m/z Interpretation

300.08 [M+H]* (Monoisotopic mass: 299.07)
284.08 [M+H-OJ*

252.06 [M+H-O-S]* or [M+H-SOJ*

147.04 [CsHsNOJ*

135.06 [C7H7N2S]*

118.06 [C7HsN2]*

Experimental Protocols

The following are detailed methodologies for the key experiments that would be cited for the
spectroscopic analysis of Axitinib Impurity C.

1. High-Performance Liquid Chromatography (HPLC) for Purity Determination
¢ Instrumentation: A standard HPLC system equipped with a PDA detector.

e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um).
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2.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1%
orthophosphoric acid) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at an appropriate wavelength, typically around 235 nm.[5][6]

Injection Volume: 10 pL.

Column Temperature: 30 °C.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Fragmentation

Analysis

Instrumentation: An HPLC system coupled to a mass spectrometer with an electrospray
ionization (ESI) source.

Chromatographic Conditions: Similar to the HPLC method described above.

lonization Mode: ESI in positive ion mode is generally effective for this class of compounds.

MS Parameters (Typical):

o Capillary Voltage: 4000 V

[e]

Fragmentation Voltage: 150 V

o

Nebulizing Gas Pressure: 55 psi

[¢]

Drying Gas (Nitrogen) Flow Rate: 12 L/min

[¢]

Drying Gas Temperature: 350 °C

Data Acquisition: Full scan mode (e.g., m/z 50-1700) for identification and product ion scan
mode for fragmentation analysis.

. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).
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o Sample Preparation: Dissolution of the sample in a deuterated solvent (e.g., DMSO-de or
CDCls).

¢ Experiments:
o H NMR for proton environment analysis.
o 13C NMR for carbon skeleton determination.

o 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear
Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) to
establish connectivity and finalize the structure.

Visualizations

Logical Relationship between Axitinib and Axitinib Impurity C

Oxidation Axitinib Impurity C

Axitinib (2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide)

Click to download full resolution via product page
Caption: Formation of Axitinib Impurity C from Axitinib via oxidation.

General Experimental Workflow for Impurity Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Spectroscopic Data
of Axitinib Impurity C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15815622/docs#an-in-depth-technical-guide-to-the-
spectroscopic-data-of-axitinib-impurity-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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